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Compound of Interest

Compound Name: Caprinol

CAS No.: 75847-63-1

Cat. No.: B1210381

Get Quote

An important clarification regarding the subject "Caprinol" is necessary for the reader. The

term "Caprinol" is associated with at least two distinct products in the market: a dietary

supplement based on caprylic acid, and a pharmaceutical drug formulated as a combination

antihypertensive medication. Furthermore, the similar-sounding "Ciprinol" is a brand name for a

ciprofloxacin-based antibiotic. This guide will address the chemical composition of each of

these entities to provide a comprehensive technical overview for researchers, scientists, and

drug development professionals.

Part 1: "Caprinol" as a Caprylic Acid Dietary
Supplement
The most common product marketed as "Caprinol" is a dietary supplement where the primary

active ingredient is caprylic acid.

Core Component: Caprylic Acid
Caprylic acid, systematically known as octanoic acid, is a medium-chain fatty acid.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1210381#bc-rfq
https://www.benchchem.com/product/b1210381/docs?utm_src=pdf-body#unraveling-the-chemical-identity-of-caprinol-a-technical-guide
https://www.benchchem.com/product/b1210381/docs?utm_src=pdf-body#unraveling-the-chemical-identity-of-caprinol-a-technical-guide
https://www.benchchem.com/product/b1210381/docs?utm_src=pdf-body#unraveling-the-chemical-identity-of-caprinol-a-technical-guide
https://www.benchchem.com/product/b1210381/docs?utm_src=pdf-body#unraveling-the-chemical-identity-of-caprinol-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210381?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Chemical and Physical Properties of Caprylic Acid

Property Value

Systematic Name Octanoic Acid

Chemical Formula C₈H₁₆O₂

Molar Mass 144.21 g/mol

Appearance Colorless oily liquid

Melting Point 16.7 °C

Boiling Point 239.7 °C

Solubility in Water 0.68 g/L at 20 °C

Typical Formulation of "Caprinol" Supplements
"Caprinol" supplements are typically formulated as softgels or capsules. The chemical

composition, therefore, includes the active ingredient and various excipients necessary for the

dosage form.

Table 2: Typical Composition of a "Caprinol" Softgel Supplement

Component Function Typical Amount per Unit

Caprylic Acid Active Ingredient 600 mg - 1000 mg

Gelatin Softgel shell component Variable

Glycerin Plasticizer in softgel shell Variable

Purified Water Softgel shell component Variable

Experimental Protocols for the Analysis of Caprylic Acid
The quantification of caprylic acid in raw materials and finished products is crucial for quality

control. High-Performance Liquid Chromatography (HPLC) is a common analytical method.
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Protocol: Assay of Caprylic Acid by HPLC

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm).

Mobile Phase: A mixture of acetonitrile and water (e.g., 50:50 v/v) with a small amount of

phosphoric acid to adjust the pH.

Flow Rate: 1.0 mL/min.

Detection: UV detection at 210 nm.

Standard Preparation: Prepare a stock solution of caprylic acid reference standard in the

mobile phase. Create a series of dilutions to generate a calibration curve.

Sample Preparation: Extract the caprylic acid from the supplement (e.g., by dissolving the

contents of a softgel in a suitable solvent and diluting with the mobile phase).

Analysis: Inject the standard and sample solutions into the HPLC system and record the

peak areas.

Quantification: Calculate the concentration of caprylic acid in the sample by comparing its

peak area to the calibration curve generated from the standards.

Biological Activity of Caprylic Acid
Caprylic acid is believed to exert its biological effects through various mechanisms, including

the disruption of microbial cell membranes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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